4-[(5Z)-5-{[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid 4-[(5Z)-5-{[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC14958259
InChI: InChI=1S/C23H19N3O5S2/c1-14-6-4-7-15(12-14)31-20-16(21(29)25-10-3-2-8-18(25)24-20)13-17-22(30)26(23(32)33-17)11-5-9-19(27)28/h2-4,6-8,10,12-13H,5,9,11H2,1H3,(H,27,28)/b17-13-
SMILES:
Molecular Formula: C23H19N3O5S2
Molecular Weight: 481.5 g/mol

4-[(5Z)-5-{[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid

CAS No.:

Cat. No.: VC14958259

Molecular Formula: C23H19N3O5S2

Molecular Weight: 481.5 g/mol

* For research use only. Not for human or veterinary use.

4-[(5Z)-5-{[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid -

Specification

Molecular Formula C23H19N3O5S2
Molecular Weight 481.5 g/mol
IUPAC Name 4-[(5Z)-5-[[2-(3-methylphenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
Standard InChI InChI=1S/C23H19N3O5S2/c1-14-6-4-7-15(12-14)31-20-16(21(29)25-10-3-2-8-18(25)24-20)13-17-22(30)26(23(32)33-17)11-5-9-19(27)28/h2-4,6-8,10,12-13H,5,9,11H2,1H3,(H,27,28)/b17-13-
Standard InChI Key GTXNEZAFIYVUMS-LGMDPLHJSA-N
Isomeric SMILES CC1=CC(=CC=C1)OC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CCCC(=O)O
Canonical SMILES CC1=CC(=CC=C1)OC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CCCC(=O)O

Introduction

4-[(5Z)-5-{[2-(3-methylphenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoic acid is a complex organic compound featuring a thiazolidine ring, a pyrido-pyrimidine moiety, and an acetic acid side chain. This heterocyclic compound is known for its potential diverse pharmacological properties due to its intricate structure, which includes multiple functional groups capable of interacting with biological systems.

Synthesis

The synthesis of this compound involves multi-step organic reactions. It typically begins with the preparation of the pyrido[1,2-a]pyrimidine structure, followed by the incorporation of the thiazolidin ring and butanoic acid moiety. Each reaction step requires careful optimization of conditions such as temperature, solvent choice, and reaction time to maximize yield and minimize by-products.

Potential Biological Activities

Compounds with similar structures, including thiazolidine and pyrido-pyrimidine moieties, are known for their diverse biological activities, such as antimicrobial, anticancer, and anti-inflammatory effects. The mechanism of action likely involves interactions with specific molecular targets such as enzymes or receptors, leading to modulation of biological processes like enzyme inhibition or receptor activation.

Research Findings and Applications

The compound's unique structure suggests potential applications in scientific research, particularly in the fields of pharmacology and medicinal chemistry. Ongoing research aims to elucidate its molecular targets and pathways further, which could lead to the development of new therapeutic agents.

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